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Compound of Interest

Compound Name:
3,3-Bis(methoxymethyl)-2,6-

dimethylheptane

Cat. No.: B164586 Get Quote

For laboratory professionals, researchers, and scientists engaged in drug development, the

proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This document provides essential safety and logistical

information for the disposal of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane (CAS Number:

129228-11-1), a flammable and hazardous chemical compound. Adherence to these

procedures is critical for minimizing environmental impact and safeguarding personnel.

Hazard Profile and Safety Summary
3,3-Bis(methoxymethyl)-2,6-dimethylheptane is classified as a flammable liquid that is

harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2] It is

also toxic to aquatic life with long-lasting effects.[2][3][4][5] Before handling, it is crucial to

review the full Safety Data Sheet (SDS) and be equipped with the appropriate personal

protective equipment (PPE), including gloves, and eye/face protection.[2][5]

Quantitative Data Summary
A summary of the key physical and chemical properties of 3,3-Bis(methoxymethyl)-2,6-
dimethylheptane is provided in the table below for easy reference.
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Property Value

Molecular Formula C13H28O2[1][2]

Molecular Weight 216.36 g/mol [1][2]

CAS Number 129228-11-1[1][2]

Appearance Liquid[6]

Boiling Point 205.2 ± 8.0 °C at 760 mmHg[6]

Flash Point 38.1 ± 18.0 °C[6]

UN Number 1993[1]

Step-by-Step Disposal Protocol
The disposal of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane must be conducted in a

manner that is compliant with local, state, and federal regulations. The following protocol

outlines the necessary steps for its safe disposal.

1. Initial Assessment and Waste Segregation:

Identify all waste streams containing 3,3-Bis(methoxymethyl)-2,6-dimethylheptane. This

includes pure surplus chemical, reaction mixtures, and contaminated materials (e.g., paper

towels, gloves, and glassware).

Segregate the chemical waste from non-hazardous laboratory trash. Do not mix with

incompatible waste materials.

2. Containerization and Labeling:

Use a dedicated, properly sealed, and clearly labeled waste container for collecting liquid

waste of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane. The container must be made of a

material compatible with the chemical.

The label should clearly indicate "Hazardous Waste" and list the full chemical name: "3,3-
Bis(methoxymethyl)-2,6-dimethylheptane". Include the appropriate hazard pictograms

(e.g., flammable, irritant, environmental hazard).
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3. Handling and Storage of Waste:

All handling of the waste must be performed in a well-ventilated area, preferably within a

chemical fume hood, while wearing appropriate PPE.

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area away from sources of ignition such as heat, sparks, and open flames.[2][4]

[5]

4. Professional Disposal:

The primary method for the disposal of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane is

through a licensed and certified professional waste disposal service.[1] Do not attempt to

dispose of this chemical down the drain or with regular laboratory trash.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. They will have established procedures and

contracts with qualified disposal companies.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) to ensure

they have all the necessary information for safe handling and transport.

5. Decontamination of Labware:

Thoroughly decontaminate any reusable labware that has come into contact with 3,3-
Bis(methoxymethyl)-2,6-dimethylheptane.

Rinse the labware with a suitable solvent (e.g., acetone or ethanol) in a chemical fume hood.

The solvent rinseate must be collected and disposed of as hazardous waste.

After the initial solvent rinse, the labware can be washed with soap and water.

6. Disposal of Contaminated PPE:

Contaminated disposable gloves, and other solid materials should be collected in a separate,

clearly labeled hazardous waste bag or container.

Dispose of this solid waste through the licensed professional waste disposal service.[1]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3,3-
Bis(methoxymethyl)-2,6-dimethylheptane.
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Caption: Disposal workflow for 3,3-Bis(methoxymethyl)-2,6-dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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